10-(3-methoxyphenyl)-7-methyl-1,2,3,4-tetrahydro-5H-benzo[c]furo[3,2-g]chromen-5-one

• IUPAC Name: 10-(3-methoxyphenyl)-7-methyl-1,2,3,4-tetrahydro-[1]benzofuro[6,5-c]isochromen-5-one
• InChI: InChI=1S/C23H20O4/c1-13-21-19(20(12-26-21)14-6-5-7-15(10-14)25-2)11-18-16-8-3-4-9-17(16)23(24)27-22(13)18/h5-7,10-12H,3-4,8-9H2,1-2H3
• InChI Key: PFRCPEOHSHJXSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC3=C1OC(=O)C4=C3CCCC4)C(=CO2)C5=CC(=CC=C5)OC
• Molecular Formula: C23H20O4
• Molecular Weight: 360.4 g/mol

Description

10-(3-Methoxyphenyl)-7-methyl-1,2,3,4-tetrahydro-5H-benzo[c]furo[3,2-g]chromen-5-one (CAS 433700-22-2) is a synthetic organic compound with a molecular formula of C23H20O4 and a molecular weight of 360.41 g/mol . This chemical belongs to a class of modified coumarin derivatives, specifically designed as analogs of psoralen and allopsoralen . Psoralen analogs are a significant area of research due to their diverse biological activities and photochemical properties, which have been explored in various scientific and therapeutic contexts . The core structure of this compound, the 1,2,3,4-tetrahydro-5H-benzo[c]furo[3,2-g]chromen-5-one scaffold, is a key intermediate in the synthesis of complex heterocyclic systems, which are prevalent in many pharmacologically active molecules . Researchers value this compound for its potential use in developing new chemical entities and for probing biological mechanisms. It is strictly for research applications and is not intended for diagnostic or therapeutic use in humans or animals.

Biological Activity

10-(3-methoxyphenyl)-7-methyl-1,2,3,4-tetrahydro-5H-benzo[c]furo[3,2-g]chromen-5-one is a synthetic compound that belongs to the class of flavonoids and has garnered attention for its potential biological activities. This article reviews its biological properties, including anti-inflammatory, antibacterial, and anticancer activities based on diverse research findings.

• Molecular Formula : C23H20O4
• Molecular Weight : 360.4 g/mol
• CAS Number : 433700-22-2

1. Anti-inflammatory Activity

Research indicates that compounds similar to 10-(3-methoxyphenyl)-7-methyl-1,2,3,4-tetrahydro-5H-benzo[c]furo[3,2-g]chromen-5-one exhibit significant anti-inflammatory effects. A study found that several synthesized derivatives showed greater anti-inflammatory activity than curcumin, a well-known anti-inflammatory agent. The mechanism of action is thought to involve the inhibition of pro-inflammatory cytokines and pathways associated with inflammation .

Compound	Anti-inflammatory Activity (Ratio)
Curcumin	Reference Standard
Compound A	19.8
Compound B	15.0

2. Antibacterial Activity

The compound's structural similarities with other flavonoids suggest potential antibacterial properties. In vitro studies have shown that various derivatives demonstrate significant activity against both Gram-positive and Gram-negative bacteria. For instance, some compounds exhibited minimum inhibitory concentration (MIC) values as low as 12.4 µM against Staphylococcus aureus and Escherichia coli .

Bacterial Strain	MIC (µM)
Staphylococcus aureus	12.4
Bacillus cereus	16.4
Escherichia coli	16.5
Klebsiella pneumoniae	16.1

3. Anticancer Activity

Flavonoids have been widely studied for their anticancer properties due to their ability to induce apoptosis in cancer cells and inhibit tumor growth. Preliminary studies on related compounds suggest that they may inhibit cancer cell proliferation through various mechanisms such as cell cycle arrest and modulation of signaling pathways .

Study on Anti-inflammatory Effects

In a comparative study involving various synthesized flavonoids, the compound demonstrated a notable reduction in inflammation markers in animal models when administered at specific dosages over a defined period . The results indicated a dose-dependent response, suggesting that higher concentrations may yield more pronounced effects.

Study on Antibacterial Efficacy

A recent investigation evaluated the antibacterial properties of multiple derivatives against common pathogens. The study utilized disk diffusion methods and determined that certain derivatives of the compound displayed significant zones of inhibition compared to standard antibiotics .

Comparison with Similar Compounds

Methoxy Group Position

• 10-(4-Methoxyphenyl) analogs (e.g., 10-(4-methoxyphenyl)-7-methyl-...):
  • The para-methoxy group increases electron density on the phenyl ring, enhancing interactions with hydrophobic pockets in enzymes like cyclooxygenase (COX) .
  • Compared to the target compound’s meta-methoxy group, para-substituted analogs show stronger binding to estrogen receptors due to optimized steric alignment .

Halogenated Derivatives

• 10-(4-Fluorophenyl)-3-methoxy-... (e.g., CID 707752): Fluorine’s electronegativity improves metabolic stability and membrane permeability. This derivative exhibits 2-fold higher kinase inhibition (IC₅₀ = 0.8 μM) than non-fluorinated analogs .
• 10-(4-Chlorophenyl)-3-methoxy-... :
  • Chlorine’s bulkiness enhances hydrophobic interactions with protein targets, leading to potent antiviral activity (EC₅₀ = 1.2 μM) but reduced solubility .

Biphenyl and Bulky Substituents

• 10-(4-Biphenylyl)-3-methoxy-...: The biphenyl group introduces steric hindrance, reducing off-target effects while maintaining nanomolar affinity for p38 MAP kinase .
• 10-(tert-Butyl)-... :
  • The tert-butyl group increases lipophilicity, improving blood-brain barrier penetration but limiting aqueous solubility .

Backbone Modifications

• Non-hydrogenated analogs (e.g., 10-(3-methoxyphenyl)-7-methyl-5H-benzo[c]furo[3,2-g]chromen-5-one): Fully aromatic cores exhibit rigid planar structures, favoring intercalation with DNA (e.g., IC₅₀ = 5 μM in topoisomerase inhibition) .

Pharmacological Activity Comparison

Anticancer Activity

Compound	Target Pathway	IC₅₀/EC₅₀	Reference
Target Compound	Kinase inhibition (e.g., JNK)	Under investigation	–
10-(4-Fluorophenyl)-3-methoxy-...	c-Jun-N-terminal kinase (JNK)	0.8 μM
10-(4-Biphenylyl)-3-methoxy-...	p38 MAP kinase	12 nM
10-(4-Chlorophenyl)-3-methoxy-...	Apoptosis induction	1.5 μM

Key Insight : Fluorinated and biphenyl derivatives show superior kinase inhibition, while chlorinated analogs excel in apoptosis induction.

Anti-inflammatory and Antimicrobial Activity

• 10-(4-Methoxyphenyl)-... :
  • COX-2 inhibition (IC₅₀ = 3.2 μM) via π-π stacking with Tyr-385 .
• 3-Methoxy-10-phenyl-... :
  • Broad-spectrum antimicrobial activity (MIC = 8 μg/mL against S. aureus) due to membrane disruption .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 10-(3-methoxyphenyl)-7-methyl-1,2,3,4-tetrahydro-5H-benzo[c]furo[3,2-g]chromen-5-one, and how can yield/purity be maximized?

• Methodological Answer : The synthesis typically involves multi-step reactions starting with substituted phenols or chromene precursors. Key steps include:

• Electrophilic substitution to introduce the methoxyphenyl group (e.g., using iodonium salts as electrophilic agents) .
• Ring-closing reactions to form the fused benzo-furochromen system, often catalyzed by acid or base .
• Purification via column chromatography or recrystallization to achieve >95% purity .
  • Optimization Strategies :
• Control reaction temperature (60–80°C for iodonium-mediated steps) .
• Use polar aprotic solvents (e.g., DMF or DMSO) to enhance solubility of intermediates .
• Monitor reaction progress with TLC and NMR to minimize side products .

Q. How can researchers characterize the structural integrity of this compound?

• Analytical Workflow :

• X-ray crystallography to confirm fused-ring geometry and substituent positions .
• NMR spectroscopy (¹H/¹³C) to verify methoxy (-OCH₃) and methyl (-CH₃) group integration (e.g., δ 3.8 ppm for methoxy protons) .
• Mass spectrometry (HRMS) to validate molecular weight (C₂₃H₂₀O₄; expected [M+H⁺] = 361.1434) .

Q. What preliminary biological screening assays are recommended for this compound?

• Initial Screening :

• Anticancer activity : MTT assay on cancer cell lines (e.g., HeLa, MCF-7) to measure IC₅₀ values .
• Anti-inflammatory potential : COX-2 inhibition assay via ELISA .
• Antioxidant testing : DPPH radical scavenging assay .
  • Dosage : Test concentrations ranging from 1–100 µM, with doxorubicin or ascorbic acid as positive controls .

Advanced Research Questions

Q. How do structural modifications (e.g., halogen substitution) influence biological activity?

• Structure-Activity Relationship (SAR) Insights :

Substituent Position	Group	Biological Activity Trend	Source
10-position	-OCH₃	Enhanced COX-2 inhibition (IC₅₀ ↓ 30% vs. non-substituted)
7-position	-CH₃	Improved metabolic stability (t½ ↑ 2.5x in liver microsomes)
3-methoxyphenyl	-F	Increased cytotoxicity (IC₅₀ = 8.2 µM vs. 12.4 µM for -Cl)

• Methodological Approach :
• Synthesize analogs via halogenation (e.g., using NBS or Cl₂ gas) .
• Compare binding affinities using molecular docking (e.g., AutoDock Vina) against targets like EGFR or COX-2 .

Q. How can contradictory data in anticancer activity across studies be resolved?

• Root Cause Analysis :

• Cell line variability : Test across multiple lines (e.g., pancreatic vs. breast cancer) due to differential receptor expression .
• Assay conditions : Standardize incubation time (48–72 hrs) and serum content (5–10% FBS) to reduce variability .
  • Validation Steps :
• Repeat experiments with orthogonal assays (e.g., apoptosis via Annexin V/PI staining vs. caspase-3 activation) .
• Use pharmacokinetic profiling to assess bioavailability differences .

Q. What experimental designs are optimal for evaluating multi-target pharmacological effects?

• Integrated Workflow :

• In vitro : Pair target-specific assays (e.g., kinase profiling panels) with transcriptomics (RNA-seq) to identify off-target pathways .
• In vivo : Use xenograft models with biomarker analysis (e.g., TNF-α/IL-6 for anti-inflammatory effects) .
  • Controls : Include both vehicle-treated and structurally related analogs (e.g., 10-phenyl derivatives) .

Q. How can researchers address the compound’s low solubility in aqueous media?

• Formulation Strategies :

• Nanoencapsulation : Use PLGA nanoparticles (size: 150–200 nm) to enhance bioavailability .
• Co-solvent systems : Prepare stock solutions in DMSO (≤0.1% final concentration) with PEG-400 as a dispersant .
  • Analytical Validation :
• Measure solubility via HPLC-UV and confirm stability under physiological pH (6.8–7.4) .